Cas no 2228094-57-1 (2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid
• CAS No: 2228094-57-1
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 6259240
• PubChem ID: 165793938
• Update Time: 2025-07-19

2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid
• EN300-1784158
• 2228094-57-1

• Inchi： 1S/C11H13N3O3/c1-14-5-13-7-4-6(2-3-8(7)14)10(15)9(12)11(16)17/h2-5,9-10,15H,12H2,1H3,(H,16,17)
• InChI Key： QOJNLKUPKAMEOO-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 101Ų

Additional information on 2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid

Introduction to 2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid (CAS No. 2228094-57-1)

2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid, identified by the CAS number 2228094-57-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique molecular framework and potential biological activities. This compound belongs to a class of molecules that incorporate both amino and hydroxyl functional groups, alongside a benzodiazole moiety, which suggests a broad spectrum of possible interactions with biological targets.

The molecular structure of 2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid features a propanoic acid backbone modified at the 3-position by both a hydroxyl group and an N-substituted benzodiazole ring. The presence of the benzodiazole moiety, specifically the 1-methylated derivative, introduces potential pharmacophoric elements that are commonly associated with anxiolytic, sedative, and muscle relaxant properties. However, the additional hydroxyl and amino substituents may modulate these effects or introduce novel mechanisms of action by engaging in hydrogen bonding or ionic interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with various biological targets. Studies indicate that the combination of the amino group, hydroxyl group, and benzodiazole scaffold in 2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid could potentially interact with enzymes and receptors involved in neurotransmitter regulation, inflammation pathways, and metabolic processes. These interactions are of particular interest for developing therapeutic agents targeting neurological disorders, inflammatory conditions, and metabolic syndromes.

The synthesis of 2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid represents a significant challenge due to the complexity of its structure. Multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group modifications are typically employed to construct the desired molecular framework. The introduction of the 1-methylated benzodiazole ring requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have improved the efficiency and scalability of producing this compound for research purposes.

In vitro studies have begun to explore the potential pharmacological properties of 2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes associated with inflammation and oxidative stress. The hydroxyl group could serve as a hydrogen bond acceptor or participate in redox reactions, while the amino group may engage in salt bridge formation or coordinate with metal ions. These interactions could underpin its therapeutic potential in modulating inflammatory responses and protecting against oxidative damage.

The benzodiazole moiety is particularly noteworthy due to its established role in medicinal chemistry as a key pharmacophore for central nervous system (CNS) drugs. While traditional benzodiazepines are known for their anxiolytic effects mediated through positive allosteric modulation of GABA-A receptors, modifications such as N-substitution can alter their pharmacokinetic profiles and side effect profiles. In 2-amino-3-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-5-yi)propanoic acid, the methylated benzodiazole ring may confer enhanced solubility or altered receptor selectivity compared to its parent structures.

Current research is also investigating the potential role of this compound in drug discovery pipelines for neurological disorders. The structural features of 2-amino--hydroxy--(l--methyl-lH-l,l--benzodi--zo--l--5--yI)--propa--noic aci-d (CAS No. 2228094--57--l) suggest it may interact with targets involved in neurodegenerative diseases such as Alzheimer's disease or Parkinson's disease. By modulating neurotransmitter release or receptor activity through its unique functional groups, this compound could offer novel therapeutic strategies for these challenging conditions.

The development of derivatives based on 2-amino--hydroxy--(l--methyl-lH-l,l--benzodi--zo--l--5--yI)--propa--noic aci-d (CAS No. 2228094--57--l) represents another avenue for expanding its therapeutic applications. By systematically varying substituents on the propanoic acid backbone or modifying the benzodiazole ring further, researchers can explore new chemical spaces while retaining key pharmacophoric elements responsible for biological activity. Such derivative studies are crucial for optimizing drug-like properties such as bioavailability、metabolic stability、and target specificity.

The analytical characterization of 2-amino--hydroxy--(l-methyl-lH-l,l --benzodi --zo --l --5-yI)--propa --noic aci-d (CAS No.--2228094---57---l) has been performed using state-of-the-art spectroscopic techniques including nuclear magnetic resonance (NMR)、mass spectrometry (MS)、and infrared (IR) spectroscopy。These methods provide detailed structural information essential for confirming synthetic success and purity assessment。High-resolution NMR spectra reveal characteristic peaks corresponding to aromatic protons、amine protons、and hydroxyl protons，while MS analysis confirms molecular ion peaks consistent with theoretical values。These analytical data support its identity as per its chemical name。

The physicochemical properties of this compound have been studied to understand its behavior in different formulations。These include solubility tests、melting point determination、and density measurements。The solubility profile indicates moderate water solubility，which could influence drug delivery systems designed for oral or parenteral administration。The melting point falls within expected ranges for compounds with similar molecular weights，while density measurements contribute to formulation development considerations。

Future directions in research on 2-amino --hydroxy --(l-methyl-lH-l,l --benzodi --zo --l --5-yI)--propa --noic aci-d (CAS No.--2228094---57---l) include exploring its role as a building block for more complex drug candidates。By integrating this scaffold into larger molecules through linker chemistry or further derivatization，researchers aim to enhance target engagement while minimizing off-target effects。Additionally，investigations into its mechanism(s)of action will be critical for rational drug design efforts。

In conclusion,2-amino - 3 - hydroxy - 3 - ( l - methyl - l H - l , 3 - benzodi azol - 5 - yl ) pro pan o ic ac id ( CAS No . 2228094 - 57 - l ) represents a promising entity within pharmaceutical research due to its intricate structure and potential biological activities。With ongoing studies exploring its pharmacological effects、synthetic accessibility、and physicochemical properties，this compound holds significant promise as either a lead molecule itself or as inspiration for next-generation therapeutics addressing diverse medical needs。